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Introduction

GSK-J4 is a potent and selective cell-permeable inhibitor of the H3K27 histone demethylases
KDM6B (JMJD3) and KDM6A (UTX). By inhibiting the removal of the repressive trimethylation
mark on histone H3 lysine 27 (H3K27me3), GSK-J4 serves as a powerful tool for investigating
the role of this key epigenetic modification in various biological processes. Dysregulation of
KDMG6A/B activity is implicated in numerous diseases, including cancer, making GSK-J4 a
valuable compound for research and drug development professionals. These application notes
provide detailed protocols for utilizing GSK-J4 in in vitro epigenetic studies.

GSK-J4 is the cell-permeable prodrug of GSK-J1.[1] GSK-J1 is a highly potent inhibitor of
KDM6B (JMJD3) and KDM6A (UTX) with an IC50 of 60 nM in cell-free assays for KDM6B.[1]

Mechanism of Action

GSK-J4 acts by inhibiting the enzymatic activity of KDM6A and KDM6B, which are histone
demethylases that specifically target di- and tri-methylated H3K27.[2] This inhibition leads to an
accumulation of the repressive H3K27me3 mark on chromatin, resulting in the silencing of
target gene expression.[3] This mechanism makes GSK-J4 a critical tool for studying gene
regulation and cellular processes governed by H3K27me3 dynamics.
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Data Presentation
Table 1: In Vitro IC50 Values of GSK-J4 in Various
Cancer Cell Lines

Assay Duration

Cell Line Cancer Type IC50 (pM)
(hours)
Y79 Retinoblastoma 0.68 48
WERI-Rb1 Retinoblastoma 2.15 48
PC3 Prostate Cancer ~20 24
LNCaP Prostate Cancer ~30 24
LNCaP Prostate Cancer ~20 48
C42B Prostate Cancer 0.7166 Not Specified
PC3 Prostate Cancer 1.213 Not Specified
] Dose-dependent
Acute Myeloid o
KG-la decrease in viability 24-96

Leukemia

from 2-10 puM

Data compiled from multiple sources.[2][3][4][5]

Table 2: Observed Effects of GSK-J4 on Histone
Modificati in : ~el]

GSK-J4
. . Treatment Effect on Effect on Effect on
Cell Line Concentrati .
Duration H3K27me3 H3K4me3 H3K9me3
on
PC-3 20 yM 48 hours Increase Increase Decrease
No Significant N
LNCaP 20 uM 48 hours Increase Not Specified
Change
Data from a study on prostate cancer cells.[3]
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Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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